Cas no 90390-24-2 (N-(3,5-dichlorobenzyl)butan-1-amine)

• Product Name: N-(3,5-dichlorobenzyl)butan-1-amine
• CAS No: 90390-24-2
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 1950312
• PubChem ID: 457608
• Update Time: 2025-08-05

N-(3,5-dichlorobenzyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorobenzyl)butan-1-amine
• Benzenemethanamine, N-butyl-3,5-dichloro-
• CHEMBL1185685
• EN300-167117
• 90390-24-2
• DTXSID40238143
• BUTYL[(3,5-DICHLOROPHENYL)METHYL]AMINE
• N-[(3,5-dichlorophenyl)methyl]butan-1-amine
• CS-0299803

• Inchi： 1S/C11H15Cl2N/c1-2-3-4-14-8-9-5-10(12)7-11(13)6-9/h5-7,14H,2-4,8H2,1H3
• InChI Key： VUWWKOKHXXHUED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CNCCCC)Cl

Computed Properties

• Exact Mass: 231.058155
• Monoisotopic Mass: 231.058155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.8

Experimental Properties

• Density: 1.135
• Boiling Point: 293.5°C at 760 mmHg
• Flash Point: 131.3°C
• Refractive Index: 1.529